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Compound of Interest

Compound Name: Ethyl 2-benzylacetoacetate

Cat. No.: B018223

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ethyl 2-benzylacetoacetate (CAS No: 620-79-1), systematically named ethyl 2-
benzyl-3-oxobutanoate, is a beta-keto ester with the molecular formula C13H160s.[1] Its
structure incorporates a versatile 1,3-dicarbonyl moiety, making it a valuable intermediate in
organic synthesis. It is particularly noted for its role in the production of pharmaceuticals and
fragrances.[2] A thorough understanding of its physical properties is essential for its application
in laboratory and industrial settings, ensuring proper handling, reaction control, and process
optimization. This guide provides a detailed overview of its key physical constants, the
experimental methods for their determination, and logical workflows for chemical
characterization.

Quantitative Physical Properties

The physical characteristics of Ethyl 2-benzylacetoacetate have been experimentally
determined and are summarized below. These values are critical for predicting its behavior in
various solvents and under different temperature and pressure conditions.
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Physical Property Value Conditions Source(s)
Boiling Point 276.0 °C @ 760 mmHg (1 atm) [3B1141[5][6]
549.2 K @ 760 mmHg (1 atm) [7]

Density 1.036 g/mL @ 25 °C [5]

1.033 - 1.037 g/mL Not Specified [3]

1.07 g/cm3 Not Specified [4]

Molecular Weight 220.26 g/mol [3]
Appearance Colorless oily liquid Standard Conditions [3]

Refractive Index

1.498 - 1.502

@ 20 °C

[3]

Experimental Protocols

The accurate determination of physical properties relies on standardized experimental
procedures. Below are detailed protocols for measuring the boiling point and density of a liquid
compound like Ethyl 2-benzylacetoacetate.

1. Determination of Boiling Point by Distillation at Atmospheric Pressure

This method measures the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

o Apparatus: Round-bottom flask, distillation head (still head), condenser, thermometer with
adapter, receiving flask, heating mantle, boiling chips.

e Procedure:

o A sample of Ethyl 2-benzylacetoacetate (e.g., 25 mL) is placed into a dry round-bottom
flask, and a few boiling chips are added to ensure smooth boiling.

o The distillation apparatus is assembled. The thermometer is positioned within the
distillation head such that the top of the mercury bulb is level with the bottom of the side-
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arm leading to the condenser. This ensures the temperature of the vapor distilling into the
condenser is accurately measured.

o Cooling water is circulated through the outer jacket of the condenser.
o The heating mantle is turned on, and the liquid is heated gradually.
o As the liquid bolils, the vapor rises, and the temperature on the thermometer will increase.

o The boiling point is recorded as the temperature that remains constant while the liquid is
actively boiling and condensing into the receiving flask.[8] This temperature plateau
represents the equilibrium point between the liquid and vapor phases at the given
atmospheric pressure.

o The ambient atmospheric pressure is recorded, as boiling point is pressure-dependent.
2. Determination of Density using a Pycnometer

This protocol uses a glass flask with a precise, known volume (a pycnometer or specific gravity
bottle) to determine density by measuring mass.

o Apparatus: Pycnometer (e.g., 10 mL), analytical balance (accurate to £0.0001 g),
thermometer, temperature-controlled water bath.

e Procedure:

o The pycnometer is thoroughly cleaned, dried, and its empty mass (ma) is precisely
measured using an analytical balance.

o The pycnometer is filled with distilled water of a known temperature (e.g., 25 °C) and
placed in a temperature-controlled water bath to equilibrate. The capillary stopper is
inserted, ensuring any excess water is expelled. The outside of the pycnometer is carefully
dried.

o The mass of the pycnometer filled with water (mz) is measured. The density of water
(p_water) at this temperature is known from standard tables.
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o The pycnometer is emptied, thoroughly dried, and then filled with the sample, Ethyl 2-
benzylacetoacetate. The same temperature equilibration and drying procedure is
followed.

o The mass of the pycnometer filled with the sample liquid (ms) is measured.

o The density of the sample (p_sample) is calculated using the formula: p_sample = [(ms -
m1) / (m2 - m1)] * p_water

Logical and Experimental Workflows

Visualizing the process of chemical characterization provides a clear framework for research
and development activities. The following diagrams illustrate the logical flow from synthesis to
property determination.
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Caption: Logical workflow for the synthesis, purification, and characterization of a chemical
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Caption: Experimental workflow for the determination of boiling point via atmospheric
distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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